Aluminum zirconium pentachlorohydrex Gly

• IUPAC Name: aluminum;2-aminoacetic acid;zirconium(4+);chloride;hydroxide;hydrate
• InChI: InChI=1S/C2H5NO2.Al.ClH.2H2O.Zr/c3-1-2(4)5;;;;;/h1,3H2,(H,4,5);;1H;2*1H2;/q;+3;;;;+4/p-2
• InChI Key: WYANSMZYIOPJFV-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)O)N.O.[OH-].[Al+3].[Cl-].[Zr+4]
• Molecular Formula: C2H8AlClNO4Zr+5
• Molecular Weight: 263.75 g/mol
• CAS RN: 134375-99-8, 134910-86-4, 174514-58-0, 90604-80-1, 125913-22-6

Description

Aluminum zirconium pentachlorohydrex Gly, also known as Aluminum Zirconium Tetrachlorohydrex Glycine, is commonly used as an antiperspirant in many deodorant products. It is a coordination complex of Aluminum Zirconium pentachlorohydrate and glycine. Its anhydrous form allows the molecule to absorb moisture.

Synthesis Analysis

Aluminum Zirconium Pentachlorohydrex Gly is a derivative of Aluminum Zirconium Pentachlorohydrate in which some of the water molecules have been displaced by glycine, calcium glycinate, magnesium glycinate, potassium glycinate, sodium glycinate, or zinc glycinate.

Molecular Structure Analysis

Aluminum Zirconium Pentachlorohydrex Gly encompasses a range of aluminum-to-zirconium atomic ratios between 6.0:1 and 10.0:1 and a range of (aluminum plus zirconium)-to-chloride atomic ratios between 2.1:1 and 1.51:1.

Chemical Reactions Analysis

Aluminum Zirconium Pentachlorohydrex Gly is a coordination complex of Aluminum Zirconium Chlorohydrate (3, 4, 5, or 8 units) and glycine in which some of the water molecules normally coordinated to the metal have been displaced by glycine.

Physical And Chemical Properties Analysis

Aluminum Zirconium Pentachlorohydrex Gly is a solid compound. It contains not less than 90.0 percent and not more than 110.0 percent of the labeled amount of anhydrous aluminum zirconium pentachlorohydrate.

Scientific Research Applications

• Dispersoid Composition in Aluminum-Zirconium Alloys : Zirconium is used in aluminum alloys to form dispersoids that control grain structure. These dispersoids interact with alloying elements to strengthen aluminum. For example, in AA7010, a commercial Al-Zn-Mg-Cu alloy, dispersoids containing Zn and Cu have been observed, with implications for the alloy's age hardening and precipitation behaviors (Cassell et al., 2019).

• Hydrogen and Energy Storage Applications : Aluminum hydride and its compounds, which may involve aluminum-zirconium chemistry, have been researched for hydrogen and energy storage, showing promise in applications such as rocket fuel and portable fuel cells (Graetz et al., 2011).

• Dielectric Properties of Zirconium-Aluminum Alloys : The formation and dielectric properties of anodic oxide films on Zr-Al alloys have been studied, with findings indicating potential applications in capacitors and other electronic components (Koyama et al., 2011).

• Interdiffusion of Aluminum and Zirconium : The study of interdiffusion between aluminum and zirconium has contributed to understanding the formation of intermediate alloy phases, which is critical for developing advanced materials (Kidson & Miller, 1964).

• Modification of Aluminum Composites by Zirconium Addition : The addition of zirconium to aluminum composites, like Al-Mg/B4C, has been shown to enhance compocasting efficiency, particle distribution, and mechanical properties, indicating applications in high-performance materials (Rezayat et al., 2016).

• Synthesis and Properties of Zirconium Aluminum Carbides : The synthesis of polycrystalline Zr2Al3C4 and Zr3Al3C5 using zirconium, aluminum, and graphite has been researched, revealing properties such as high hardness, flexibility, and thermal stability, suggesting applications in structural ceramics (He et al., 2007).

Mechanism of Action

Aluminum Zirconium Pentachlorohydrex Gly functions by diffusing into the sweat gland and forming a colloidal “plug” which limits the flow of sweat to the skin surface. The plug is gradually broken down and normal sweating resumes.